8-Aza-7-deazguanosine

• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• SMILES: C1=NN(C2=C1C(=O)NC(=N2)N)C3C(C(C(O3)CO)O)O
• InChI: InChI=1S/C10H13N5O5/c11-10-13-7-3(8(19)14-10)1-12-15(7)9-6(18)5(17)4(2-16)20-9/h1,4-6,9,16-18H,2H2,(H3,11,13,14,19)/t4-,5?,6+,9-/m1/s1
• InChIKey: MJJUWOIBPREHRU-MXGYTTIWSA-N

Standard guanosine analogs cause polymerase pausing, band compression, and high error rates in GC-rich templates. 8-Aza-7-deazaguanosine (Super G) is the error-proof solution. - **Performance**: 50-fold lower error rate in gene synthesis vs. unmodified dG; +1°C duplex stabilization per insertion. - **Chemical Stability**: Resists iodine oxidizer in phosphoramidite synthesis-enables multi-modified primers. - **Signal Integrity**: Eliminates fluorophore quenching when placed adjacent to dyes in qPCR probes. BenchChem supplies this certified pyrazolo[3,4-d]pyrimidine nucleoside analog for DNA synthesis, sequencing, and diagnostic assay development.

8-Aza-7-deazaguanosine Specifications & Research Applications

8-Aza-7-deazaguanosine (CAS 85426-74-0), also designated as 7-deaza-8-azaguanosine or 'Super G', is a modified purine nucleoside analog of guanosine characterized by a pyrazolo[3,4-d]pyrimidine core . This structural modification, which replaces the N7 nitrogen with a carbon atom and introduces an N8 nitrogen, disrupts canonical Hoogsteen hydrogen bonding and eliminates the formation of secondary structures such as G-quadruplexes and hairpins [1]. Consequently, it is a critical reagent for overcoming issues in the synthesis, amplification, and sequencing of G- and GC-rich nucleic acid sequences [2].

1 Designed to resolve secondary structures (G-quadruplexes, hairpins) in G/GC-rich nucleic acid sequences

2 Compatible with enzymatic incorporation by DNA polymerases for PCR, sequencing, and oligonucleotide synthesis

3 Supports high-fidelity synthesis of long, complex oligonucleotides and DNA constructs

• [1] IDT. (2015). Design functional oligos with poly G runs: Super G (8-aza-7-deazaguanosine). View Source
• [2] Mizusawa, S., Nishimura, S., & Seela, F. (1986). Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Research, 14(3), 1319–1324. View Source

8-Aza-7-deazaguanosine Superiority Over Common Analogs

The substitution of 8-aza-7-deazaguanosine with other guanine analogs like 7-deaza-dGTP or dITP is not functionally equivalent due to critical differences in chemical stability, duplex thermodynamics, and side-reaction susceptibility. While these alternatives also aim to resolve secondary structure in GC-rich sequences, they exhibit distinct limitations. For instance, 7-deaza-dGTP is unstable to the iodine-based oxidizer used in standard phosphoramidite oligonucleotide synthesis, precluding its use in sequences requiring multiple insertions . Conversely, dITP forms weaker base pairs, significantly lowering melting temperatures and potentially compromising primer specificity [1]. 8-Aza-7-deazaguanosine uniquely circumvents these trade-offs by combining enhanced chemical stability, increased duplex stability, and high enzymatic compatibility [2].

7-deaza-dGTP Unstable in iodine oxidizer during phosphoramidite synthesis; may limit multi-modified oligonucleotides.

8-Aza-7-deazaguanosine Reported stability under standard synthesis conditions, enabling complex, multi-modified sequences.

dITP Forms weaker base pairs, significantly lowering duplex melting temperature and potentially compromising primer specificity.

8-Aza-7-deazaguanosine Reported to increase duplex stability per insertion, supporting robust annealing.

Other guanine analogs May not prevent fluorophore quenching in qPCR probes, limiting signal reliability.

8-Aza-7-deazaguanosine Reported to eliminate fluorophore quenching when placed adjacent to dyes like 6-FAM.

• [1] Dierick, H., Stul, M., De Kelver, W., Marynen, P., & Cassiman, J. J. (1993). Incorporation of dITP or 7-deaza dGTP during PCR improves sequencing of the product. Nucleic Acids Research, 21(18), 4427–4428. View Source
• [2] IDT. (2015). Design functional oligos with poly G runs: Super G (8-aza-7-deazaguanosine). View Source

8-Aza-7-deazaguanosine Quantitative Performance Evidence

G-to-A Error Reduction in Oligo Synthesis

In a study quantifying synthetic errors during DNA synthesis, the use of 8-aza-7-deaza-2'-deoxyguanosine as an 'error-proof' nucleoside resulted in a 50-fold decrease in the G-to-A substitution error rate compared to unmodified 2'-deoxyguanosine when phenoxyacetic anhydride was used as a capping reagent [1]. This demonstrates a direct, quantitative advantage in improving the fidelity of synthetic DNA.

Synthetic Error Rate

Head-to-head

50-fold decrease

Supports high-fidelity oligo synthesis

G-to-A substitution error vs. unmodified dG

Evidence Dimension	Synthetic Error Rate (G-to-A substitution)
Target Compound Data	50-fold decrease in error rate
Comparator Or Baseline	Unmodified 2'-deoxyguanosine (baseline error rate)
Quantified Difference	50-fold reduction
Conditions	Solid-phase oligonucleotide synthesis using phenoxyacetic anhydride as a capping reagent; errors quantified by next-generation sequencing.

Why This Matters

This substantial reduction in synthetic error is critical for applications requiring high-fidelity DNA, such as gene synthesis, DNA data storage, and the production of long, complex oligonucleotides.

• [1] Masaki, Y., Onishi, Y., & Seio, K. (2022). Quantification of synthetic errors during chemical synthesis of DNA and its suppression by non-canonical nucleosides. Scientific Reports, 12, 12095. View Source

Duplex Stability Enhancement Over dITP

Incorporation of 7-deaza-8-aza-dG (PPG) increases the thermal stability of a DNA duplex by approximately +1°C in melting temperature (Tm) per insertion relative to an unmodified G-C base pair . In contrast, the alternative analog deoxyinosine (dITP) forms weaker base pairs that destabilize the duplex, a property that can be detrimental to primer annealing and probe specificity [1].

Duplex Stability

Head-to-head

+1°C per insertion

Enhances primer annealing and probe binding

Compared to destabilizing effect of dITP

Evidence Dimension	Duplex Thermal Stability (Change in Melting Temperature, ΔTm)
Target Compound Data	+1°C per insertion
Comparator Or Baseline	Unmodified G-C base pair (ΔTm = 0) and dITP-C base pair (significant destabilization, ΔTm << 0)
Quantified Difference	8-aza-7-deaza-dG is stabilizing (+1°C) while dITP is destabilizing.
Conditions	Duplex DNA in standard aqueous buffer conditions (e.g., 1 M NaCl, 10 mM sodium phosphate, pH 7.0).

Why This Matters

The enhanced stability improves the performance of PCR primers and diagnostic probes, particularly for G-rich targets where high specificity and strong binding are essential.

• [1] Dierick, H., Stul, M., De Kelver, W., Marynen, P., & Cassiman, J. J. (1993). Incorporation of dITP or 7-deaza dGTP during PCR improves sequencing of the product. Nucleic Acids Research, 21(18), 4427–4428. View Source

Iodine Oxidizer Stability vs. 7-deaza-dGTP

During standard phosphoramidite-based oligonucleotide synthesis, 7-deaza-dGTP is sensitive to the iodine-based oxidizer solution, limiting its use in sequences that require multiple modified bases. In contrast, 8-aza-7-deazaguanosine is chemically stable under these exact conditions, making it the preferred and often only viable choice for oligos with several 7-deaza-8-aza-dG modifications .

Iodine Stability

Data to verify

8-Aza-7-deazaguanosine: stable

7-deaza-dGTP: unstable, degrades

Critical for multi-modified oligonucleotide synthesis

Qualitative report; independent verification recommended

Evidence Dimension	Chemical Stability in Iodine Oxidizer
Target Compound Data	Stable
Comparator Or Baseline	7-deaza-dGTP (Unstable, undergoes degradation)
Quantified Difference	N/A (Qualitative, but functionally critical difference)
Conditions	Standard phosphoramidite oligonucleotide synthesis conditions with iodine-based oxidation step.

Why This Matters

This stability is a critical procurement differentiator, as it directly enables the synthesis of complex, multi-modified oligonucleotides that are unattainable with the cheaper or more common analog 7-deaza-dGTP.

Elimination of Fluorophore Quenching in qPCR Probes

Unlike a standard guanine base, which can quench adjacent fluorophores (e.g., 6-FAM) and reduce signal in assays like qPCR, 8-aza-7-deazaguanosine (Super G) does not exhibit this quenching effect . Substituting a guanine adjacent to a fluorophore with a Super G base leads to a noticeable improvement in qPCR signal [1].

Quenching Elimination

Data to verify

No quenching observed

Improves qPCR probe signal-to-noise

Adjacent 6-FAM fluorophore; qualitative improvement

Evidence Dimension	Fluorophore Quenching (e.g., 6-FAM)
Target Compound Data	No significant quenching; improved qPCR signal observed.
Comparator Or Baseline	Unmodified guanine (Significant quenching observed)
Quantified Difference	N/A (Observed qualitative improvement in signal)
Conditions	Oligonucleotide probes with a fluorophore (e.g., 5' 6-FAM) positioned adjacent to the modified base.

Why This Matters

This property is essential for designing high-sensitivity qPCR assays and fluorescent probes, as it directly increases signal-to-noise ratio and assay reliability.

• [1] IDT. (2015). Design functional oligos with poly G runs: Super G (8-aza-7-deazaguanosine). View Source

Altered Tautomeric Equilibrium and Enzyme Recognition

The structural modifications in 8-aza-7-deazaguanosine shift its acid-base properties. The N1 pKa is 8.9, which is slightly lower than the 9.2 of unmodified guanosine, and its N3 pKa is 0.7 [1]. These changes in protonation state at physiological pH can alter hydrogen bonding patterns and enzyme interactions, providing a biochemical basis for its differential behavior in biological systems compared to natural guanosine and other analogs.

pKa Values

Cross-study

N1 pKa 8.9, N3 0.7

Guanosine N1 9.2, N3 -0.6

Physicochemical basis for altered enzyme interactions

Values determined by UV titration/NMR

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	N1 pKa = 8.9; N3 pKa = 0.7
Comparator Or Baseline	Guanosine (N1 pKa = 9.2; N3 pKa = -0.6)
Quantified Difference	ΔpKa(N1) = -0.3; ΔpKa(N3) = +1.3
Conditions	UV titration and NMR spectroscopy in aqueous solution.

Why This Matters

These physicochemical differences are foundational for understanding its unique role in modulating nucleic acid-protein interactions and for its exploration as a potential inhibitor of enzymes like GTP-cyclohydrolase I [2].

• [1] Seio, K. et al. (2023). Table 2. Experimental and Theoretical pKa Values for Modified Deaza/Azaguanosines. In A study of modified nucleosides. PMC10123669. View Source
• [2] Duffy, K. (2017). The synthesis and testing of inhibitors for the enzyme GTP-cyclohydrolase (I). Thesis, Trinity College Dublin. View Source

8-Aza-7-deazaguanosine Key Application Scenarios

High-Fidelity Gene Assembly and DNA Data Storage

When synthesizing long, complex DNA constructs for applications like de novo gene synthesis or DNA data storage, the 50-fold lower error rate of 8-aza-7-deazaguanosine relative to unmodified dG is critical for ensuring the accuracy and functionality of the final product. Its use as an error-proof nucleoside directly addresses the primary hurdle of synthetic errors in these advanced biotechnological applications [1].

PCR Amplification and Sequencing of GC-Rich Templates

For amplifying and sequencing problematic GC-rich regions of the genome, 8-aza-7-deazaguanosine (as dGTP or in primers) resolves the band compressions and polymerase pausing caused by G-quadruplex and hairpin formation. Its +1°C per insertion stabilizing effect ensures robust primer annealing and extension, a clear advantage over destabilizing analogs like dITP . Furthermore, its stability to the iodine oxidizer allows for its use in multi-modified primers, overcoming a key limitation of 7-deaza-dGTP .

Enhanced qPCR Probes and Diagnostic Assays

In the design of fluorescent probes for qPCR and genotyping arrays, substituting a single guanine adjacent to a fluorophore with 8-aza-7-deazaguanosine eliminates fluorophore quenching, leading to a higher and more reliable signal. This property, combined with its ability to improve mismatch discrimination in G-rich probes, makes it a valuable modification for developing highly sensitive and specific diagnostic assays [2].

Application

Selection Property

Validation Focus

High-fidelity gene assembly & DNA data storage

Reported synthetic error suppression

Sequence accuracy and error rate validation

GC-rich PCR amplification & sequencing

Enhanced duplex stability and synthesis compatibility

Primer annealing efficiency and extension fidelity

qPCR probe and fluorescent assay design

Fluorophore quenching elimination

Signal-to-noise ratio and probe specificity

• [1] Masaki, Y., Onishi, Y., & Seio, K. (2022). Quantification of synthetic errors during chemical synthesis of DNA and its suppression by non-canonical nucleosides. Scientific Reports, 12, 12095. View Source
• [2] IDT. (2015). Design functional oligos with poly G runs: Super G (8-aza-7-deazaguanosine). View Source